Cas no 913642-47-4 (tert-butyl 4-[cyano(hydroxy)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[cyano(hydroxy)methyl]piperidine-1-carboxylate
• CAS No: 913642-47-4
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 1082249
• PubChem ID: 72206678
• Update Time: 2025-08-05

tert-butyl 4-[cyano(hydroxy)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(Cyanohydroxymethyl)piperidine
• tert-butyl 4-[cyano(hydroxy)methyl]piperidine-1-carboxylate
• 913642-47-4
• SCHEMBL4595363

• Inchi： 1S/C12H20N2O3/c1-12(2,3)17-11(16)14-6-4-9(5-7-14)10(15)8-13/h9-10,15H,4-7H2,1-3H3
• InChI Key： DDPABXJZLDEOTI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C#N)O)CC1)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids